Cas no 200000-17-5 (6-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl chloride)
200000-17-5 structure
Product Name:6-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl chloride
CAS No:200000-17-5
MF:C6H4Cl2N2OS
MW:223.07975769043
CID:2840178
PubChem ID:71357434
Update Time:2025-04-21
6-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- DTXSID00781509
- 6-Chloro-2-(methylthio)pyrimidine-4-carbonyl chloride
- 6-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl chloride
- SCHEMBL5850051
- 200000-17-5
-
- Inchi: 1S/C6H4Cl2N2OS/c1-12-6-9-3(5(8)11)2-4(7)10-6/h2H,1H3
- InChI Key: KOASFDHANLMFGZ-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(=O)Cl)=NC(=N1)SC
Computed Properties
- Exact Mass: 221.9421393Da
- Monoisotopic Mass: 221.9421393Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 68.2Ų
6-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl chloride Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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